Cas no 2195878-94-3 (2-[(Oxan-4-yl)methoxy]pyrazine)

• Product Name: 2-[(Oxan-4-yl)methoxy]pyrazine
• CAS No: 2195878-94-3
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 5325468
• Update Time: 2025-05-19

2-[(Oxan-4-yl)methoxy]pyrazine Chemical and Physical Properties

Names and Identifiers

• 2-[(oxan-4-yl)methoxy]pyrazine
• 2-(oxan-4-ylmethoxy)pyrazine
• 2-[(Oxan-4-yl)methoxy]pyrazine

• Inchi： 1S/C10H14N2O2/c1-5-13-6-2-9(1)8-14-10-7-11-3-4-12-10/h3-4,7,9H,1-2,5-6,8H2
• InChI Key： YVXPELHDEFPWBF-UHFFFAOYSA-N
• SMILES： O1CCC(COC2C=NC=CN=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 160
• XLogP3: 1.5
• Topological Polar Surface Area: 44.2

Additional information on 2-[(Oxan-4-yl)methoxy]pyrazine

Introduction to 2-[(Oxan-4-yl)methoxy]pyrazine (CAS No: 2195878-94-3)

2-[(Oxan-4-yl)methoxy]pyrazine, identified by the Chemical Abstracts Service Number (CAS No) 2195878-94-3, is a significant compound in the realm of pharmaceutical and agrochemical research. This heterocyclic organic molecule features a pyrazine core substituted with an oxan-4-ylmethoxy group, making it a versatile scaffold for further chemical modifications and biological evaluations. The structural combination of pyrazine and oxygen-containing functional groups has garnered attention due to its potential in drug discovery and material science applications.

The compound's unique structure positions it as a valuable intermediate in synthesizing more complex molecules. Pyrazine derivatives are well-documented for their role in medicinal chemistry, often exhibiting bioactivity across various therapeutic pathways. The presence of the oxan-4-ylmethoxy moiety introduces both lipophilicity and metabolic stability, which are critical factors in designing orally active pharmaceuticals. This feature aligns with current trends in drug development, where optimizing pharmacokinetic profiles is paramount.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions, making 2-[(Oxan-4-yl)methoxy]pyrazine an attractive candidate for virtual screening. Studies have demonstrated that pyrazine-based scaffolds can modulate enzyme activity and receptor binding, particularly in areas such as central nervous system (CNS) disorders and metabolic diseases. The oxan-4-ylmethoxy group further enhances these properties by improving solubility and reducing metabolic clearance, thereby extending half-life and bioavailability.

In the context of agrochemical innovation, derivatives of this compound have shown promise as growth regulators or pest inhibitors. The pyrazine ring's ability to engage with biological targets at the molecular level makes it a fertile ground for designing novel agrochemicals that are both effective and environmentally sustainable. Researchers are exploring its potential as a precursor to systemic pesticides that target specific enzymatic pathways in pests while minimizing impact on non-target organisms.

The synthesis of 2-[(Oxan-4-yl)methoxy]pyrazine involves multi-step organic transformations, including nucleophilic substitution and condensation reactions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have streamlined its production, allowing for scalable manufacturing processes. These techniques not only improve yield but also enable the introduction of additional functional groups, enhancing the compound's utility in downstream applications.

Biological evaluation of this compound has revealed intriguing pharmacological profiles. Preclinical studies indicate that derivatives of 2-[(Oxan-4-yl)methoxy]pyrazine may exhibit anti-inflammatory, antioxidant, or even anticancer properties. The pyrazine moiety is known to interact with ATP-binding sites in enzymes, while the oxan-4-ylmethoxy group can modulate membrane permeability or ion channel activity. Such dual functionality makes it a compelling candidate for developing multitargeted therapeutics.

The agrochemical sector has also benefited from exploring derivatives of this scaffold. Field trials have shown that certain modifications can enhance the efficacy of plant growth regulators by improving their absorption and translocation within plant tissues. This aligns with global efforts to develop sustainable agriculture practices that reduce reliance on synthetic fertilizers and pesticides.

Looking ahead, the future of 2-[(Oxan-4-yl)methoxy]pyrazine lies in interdisciplinary collaboration between synthetic chemists, biologists, and pharmacologists. Advances in genomics and proteomics will provide deeper insights into molecular targets, guiding the design of more refined derivatives with tailored biological activities. Additionally, green chemistry principles will drive innovations in sustainable synthesis methods, ensuring that production processes align with environmental stewardship goals.

The compound's versatility as a building block for drug discovery is further underscored by its compatibility with modern synthetic strategies such as flow chemistry and biocatalysis. These technologies enable rapid diversification of the chemical library derived from 2195878-94-3, accelerating the identification of lead compounds for clinical development. Such innovations are essential in addressing unmet medical needs amid growing challenges like antibiotic resistance and chronic diseases.

In summary, 2-[oxan₄⁻ylmehthoxy]pyrazine (CAS No: 2195878–94–3) represents a promising chemical entity with broad applications across pharmaceuticals and agrochemicals. Its unique structural features offer opportunities for developing innovative therapeutics and sustainable agricultural solutions. As research progresses, this compound will continue to be a cornerstone in molecular design efforts aimed at improving human health and environmental sustainability.